Cas no 1805194-22-2 (6-(Difluoromethyl)-3-iodo-4-nitropyridine-2-acetic acid)

• Product Name: 6-(Difluoromethyl)-3-iodo-4-nitropyridine-2-acetic acid
• CAS No: 1805194-22-2
• MF: C₈H₅F₂IN₂O₄
• MW: 358.037581205368
• CID: 4894530
• Update Time: 2025-05-19

6-(Difluoromethyl)-3-iodo-4-nitropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-iodo-4-nitropyridine-2-acetic acid

• Inchi： 1S/C8H5F2IN2O4/c9-8(10)4-1-5(13(16)17)7(11)3(12-4)2-6(14)15/h1,8H,2H2,(H,14,15)
• InChI Key： VEKZMKXDNVYVIQ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)N=C1CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 1.5
• Topological Polar Surface Area: 96

Additional information on 6-(Difluoromethyl)-3-iodo-4-nitropyridine-2-acetic acid

Recent Advances in the Study of 6-(Difluoromethyl)-3-iodo-4-nitropyridine-2-acetic acid (CAS: 1805194-22-2)

6-(Difluoromethyl)-3-iodo-4-nitropyridine-2-acetic acid (CAS: 1805194-22-2) is a novel pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and nitro functional groups, has shown promising potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic routes, biological activities, and potential therapeutic applications.

The synthesis of 6-(Difluoromethyl)-3-iodo-4-nitropyridine-2-acetic acid has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a scalable, one-pot reaction sequence that combines halogenation and nitration steps, achieving a yield of over 85%. The presence of the difluoromethyl group is particularly noteworthy, as it enhances the compound's metabolic stability and bioavailability, making it a valuable scaffold for further derivatization. Researchers have also investigated its reactivity in cross-coupling reactions, which are pivotal for constructing more complex molecular architectures.

In terms of biological activity, 6-(Difluoromethyl)-3-iodo-4-nitropyridine-2-acetic acid has demonstrated inhibitory effects against several kinases involved in inflammatory and oncogenic pathways. A study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that this compound acts as a potent inhibitor of JAK2 kinase, with an IC50 value of 0.8 µM. This finding suggests its potential utility in treating myeloproliferative disorders and autoimmune diseases. Additionally, the nitro group in the pyridine ring has been shown to participate in redox reactions, which could be exploited for designing prodrugs activated under hypoxic conditions, such as those found in tumor microenvironments.

Further research has explored the structural modifications of 6-(Difluoromethyl)-3-iodo-4-nitropyridine-2-acetic acid to enhance its pharmacological properties. For instance, replacing the iodine atom with other halogens or pseudohalogens has led to derivatives with improved selectivity and reduced off-target effects. Computational modeling studies, as reported in a 2024 issue of ACS Chemical Biology, have provided insights into the binding modes of these derivatives with their target proteins, facilitating rational drug design. These advancements underscore the compound's versatility as a building block in medicinal chemistry.

Despite its promising attributes, challenges remain in the clinical translation of 6-(Difluoromethyl)-3-iodo-4-nitropyridine-2-acetic acid. Issues such as solubility, toxicity, and in vivo stability need to be addressed through further preclinical studies. However, the compound's unique chemical features and demonstrated bioactivity make it a compelling candidate for future drug development efforts. Ongoing research is expected to uncover additional applications, particularly in the realms of targeted therapy and personalized medicine.

In conclusion, 6-(Difluoromethyl)-3-iodo-4-nitropyridine-2-acetic acid (CAS: 1805194-22-2) represents a significant advancement in the field of chemical biology. Its synthetic accessibility, combined with its diverse biological activities, positions it as a valuable tool for drug discovery. As research progresses, this compound is likely to play a pivotal role in the development of next-generation therapeutics for a range of diseases. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies.